Cas no 2172634-46-5 (ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate
• CAS No: 2172634-46-5
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 6435055
• PubChem ID: 165502435
• Update Time: 2025-05-25

ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate
• EN300-1460352
• 2172634-46-5

• Inchi： 1S/C15H18O4/c1-3-17-15(16)9-11(2)12-5-6-13-14(10-12)19-8-4-7-18-13/h5-6,9-10H,3-4,7-8H2,1-2H3/b11-9-
• InChI Key： YJTAFQUAHGRFPY-LUAWRHEFSA-N
• SMILES： O1C2C=C(/C(=C\C(=O)OCC)/C)C=CC=2OCCC1

Computed Properties

• Exact Mass: 262.12050905g/mol
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Additional information on ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate

Introduction to Ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate (CAS No. 2172634-46-5)

Ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate, identified by its CAS number 2172634-46-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various therapeutic areas. The detailed exploration of its chemical properties, pharmacological effects, and emerging research findings will provide a comprehensive understanding of its significance.

The molecular structure of ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate consists of a benzodioxepine core linked to a butenoyl ester group. This unique arrangement contributes to its distinct pharmacological profile. The benzodioxepine moiety is known for its structural similarity to certain bioactive compounds, which has led to investigations into its potential roles in modulating biological pathways. Specifically, the 3,4-dihydro-2H-1,5-benzodioxepin scaffold has been studied for its interactions with various enzymes and receptors, suggesting possible applications in the development of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of understanding the mechanisms by which such compounds interact with biological systems. Ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate has been subjected to rigorous computational and experimental studies to elucidate its binding affinities and pharmacokinetic properties. These studies have revealed that the compound exhibits notable affinity for certain protein targets, which may translate into therapeutic benefits. For instance, preliminary data suggest that it may interfere with pathways involved in inflammation and oxidative stress, making it a promising candidate for further investigation.

The synthesis and characterization of ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate have been optimized to ensure high purity and yield. Advanced synthetic techniques have been employed to construct the complex benzodioxepine ring system efficiently. This optimization is crucial for ensuring that subsequent pharmacological studies are conducted with reliable and reproducible samples. The synthetic route also highlights the compound's potential for scalability, which is an essential consideration for any future clinical development.

In the realm of biomedical research, ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)but-2-enoate has been explored for its potential role in modulating neurological functions. The benzodioxepine scaffold is structurally related to compounds that have shown efficacy in treating neurological disorders. Studies using cell-based models have demonstrated that this compound can influence neurotransmitter release and receptor activity. These findings are particularly intriguing given the growing interest in targeting neural pathways for therapeutic intervention.

Furthermore, the compound's interaction with metabolic pathways has been a focus of recent research. Ethyl (2Z)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ybutebnoate exhibits properties that suggest it may affect lipid metabolism and glucose homeostasis. These effects are particularly relevant in the context of metabolic disorders such as obesity and type 2 diabetes. By modulating these pathways, the compound may offer a novel approach to managing these conditions.

The pharmacological profile of ethyl (2Z)-3-(3aichydro-H-,5-aenzodioxeptin-7-ybutebnoate is also being evaluated for its potential anti-cancer properties. Preliminary studies indicate that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. These findings are supported by computational modeling studies that predict favorable interactions between the compound and known cancer-related targets. While further research is needed to confirm these effects in vivo

The safety and tolerability of ethyl (23(35-dihydr0-H-,15-aenzodioxeptin-7-ybutebnoate are currently under investigation through preclinical toxicology studies. These studies aim to assess its potential side effects and determine safe dosage ranges for further clinical testing. The results from these studies will be crucial in guiding future human trials and ensuring that the compound can be developed into a safe and effective therapeutic agent.

In conclusionEthyl (23(35-dihydr0-H-,15-aenzodioxeptin-7-ybutebnoate(CAS No.21726344655) represents a promising compound with diverse potential applications in medicine. Its unique structural features and observed pharmacological effects make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolveEthyl (23(35-dihydr0-H-,15-aenzodioxeptin-7-ybutebnoate) is poised to play a significant role in addressing various health challenges.